Cas no 878211-58-6 (N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester)

• Product Name: N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester
• CAS No: 878211-58-6
• MF: C₂₂H₂₂N₂O₅S
• MW: 426.485484600067
• CID: 5454233
• PubChem ID: 16290623
• Update Time: 2025-07-01

N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• EN300-26604630
• NCGC00306111-01
• AKOS001216211
• 878211-58-6
• Z17347610
• AB01302314-01
• N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester

• Inchi： 1S/C22H22N2O5S/c1-15-7-9-17(10-8-15)11-12-30(27,28)23-13-21(26)29-14-20(25)22-16(2)24-19-6-4-3-5-18(19)22/h3-12,23-24H,13-14H2,1-2H3
• InChI Key： PKNFYMSSLKGUSK-UHFFFAOYSA-N
• SMILES： C(OCC(C1C2=C(NC=1C)C=CC=C2)=O)(=O)CNS(C=CC1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 426.12494298g/mol
• Monoisotopic Mass: 426.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 663.1±65.0 °C(Predicted)
• pka: 8.13±0.40(Predicted)

Additional information on N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester

N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester

The compound "N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester" (CAS NO: 878211-58-6) is a highly specialized molecule with significant potential in the field of "biomedical research". This compound belongs to the class of "sulfonamides" and exhibits unique structural features that make it an interesting subject for investigation. The molecular structure incorporates a "glycine" backbone, a "sulfonyl" group, and a "2-(2-methyl-1H-indol-3-yl)-2-oxoethyl" ester moiety, all of which contribute to its diverse biological activities.

Recent studies have highlighted the importance of compounds like this in the development of "targeted therapies". The presence of the "indole" ring and the "sulfonyl" group suggests that this molecule may possess "antibacterial", "anti-inflammatory", or even "anticancerous" properties. These findings are supported by advancements in "drug discovery" techniques, which emphasize the need for molecules with high specificity and efficacy.

One of the key advantages of this compound is its "structural diversity". The combination of the "ethenyl" group, derived from a "4-Methylphenyl" substituent, and the "indole-3-yl" group introduces unique electronic and steric effects. These properties may enhance its ability to interact with biological targets, such as "enzymes", "receptors", or "pathogenic proteins".

Furthermore, the "sulfonyl" group is known to play a crucial role in "bioisosteric replacement" strategies. This makes the compound a valuable candidate for "medicinal chemistry" studies aimed at optimizing pharmacokinetic and pharmacodynamic properties. The "glycine" backbone, being a simple amino acid derivative, adds a layer of "biocompatibility" to the molecule, which is essential for its potential use in "therapeutic applications".

Recent advancements in "analytical techniques", such as "mass spectrometry" and "nuclear magnetic resonance (NMR)", have enabled researchers to gain deeper insights into the molecular behavior of this compound. These tools have been instrumental in confirming the presence of key functional groups and validating its proposed mechanisms of action.

Additionally, computational studies using "molecular modeling" software have provided valuable information about the compound's interaction with biological systems. For instance, docking experiments have revealed that the molecule has a high affinity for certain "binding sites", which could be exploited for designing "small-molecule inhibitors" or "agonists".

In conclusion, "N-[[2-(4-Methylphenyl)ethenyl]sulfonyl]glycine 2-(2-methyl-1H-indol-3-yl)-2-oxoethyl ester" (CAS NO: 878211-58-6) represents a promising compound with wide-ranging applications in "biomedical research". Its unique structure, combined with its potential biological activities, makes it an attractive candidate for further investigation. As our understanding of its properties continues to evolve, it is likely to play a significant role in the development of novel therapeutic agents.